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Compound of Interest

Compound Name: Tris(trimethylsilyl) phosphite

Cat. No.: B155532

An In-depth Technical Guide to Tris(trimethylsilyl) phosphite: Commercial Sources, Purity,
and Applications

Introduction

Tris(trimethylsilyl) phosphite (TMSPi), with the chemical formula P(OSi(CHs)s)s, is a versatile
organophosphorus compound and a key reagent in a variety of advanced chemical
applications. Its unique reactivity makes it an indispensable tool in organic synthesis,
particularly for the mild and efficient formation of phosphonates through the Arbuzov reaction.
[1] Beyond synthetic chemistry, TMSPi has garnered significant attention in materials science,
especially as a high-performance electrolyte additive in lithium-ion batteries.[2][3] In this role, it
enhances battery performance and longevity by stabilizing the electrode-electrolyte interfaces.
[2][3][4] This technical guide provides a comprehensive overview of the commercial availability
of Tris(trimethylsilyl) phosphite, its various purity grades, and detailed experimental
protocols for its synthesis and application.

Commercial Availability and Purity Grades

Tris(trimethylsilyl) phosphite is commercially available from several major chemical
suppliers, catering to a wide range of needs from research and development to industrial-scale
production. The purity of the commercially available product varies, with grades typically
determined by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)
spectroscopy. Higher purity grades are crucial for applications where contaminants could lead
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to undesirable side reactions or negatively impact performance, such as in sensitive catalytic
systems or high-performance batteries.

The following table summarizes the offerings from various commercial suppliers.

. . Analytical Molecular
Supplier Purity Grade CAS Number
Method Formula

Sigma-Aldrich 295.0% GC 1795-31-9 CoH2703PSis
TCI America >95.0% NMR 1795-31-9 CoH2703PSis
Thermo Scientific  92% GC 1795-31-9 CoH2703PSis
MSE Supplies 95% Not Specified 1795-31-9 CoH2703PSis
Georganics High Purity Not Specified 1795-31-9 CoH2703PSi3

Physicochemical Properties

Tris(trimethylsilyl) phosphite is a colorless liquid under standard conditions.[5] Its key
physical and chemical properties are summarized in the table below.

Property Value

Molecular Weight 298.54 g/mol

Boiling Point 78-81 °C at 8 mmHg
Density 0.893 g/mL at 25 °C
Refractive Index n20/D 1.409

Form Liquid

Experimental Protocols
Synthesis of High-Purity Tris(trimethylsilyl) phosphite

High-purity Tris(trimethylsilyl) phosphite can be synthesized through various methods. One
common laboratory-scale synthesis involves the silylation of phosphorous acid. A patented

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b155532?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/428520250
https://www.benchchem.com/product/b155532?utm_src=pdf-body
https://www.benchchem.com/product/b155532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

method capable of producing purities up to 99.8% involves the reaction of an alkali metal

silicon alkoxide with a phosphorus halide.[6][7][8]

Method 1: Silylation of Phosphorous Acid[9]

Reactant Preparation: Anhydrous phosphorous acid is prepared by repeated azeotropic
evaporation of its solution in THF with dry benzene.

Silylation Reaction: The dried phosphorous acid is reacted with an excess of
chlorotrimethylsilane and an excess of triethylamine in a suitable solvent such as
dimethoxyethane, toluene, or a mixture of Et2O-THF.

Workup: The solvent is evaporated, and the resulting residue, which contains a mixture of
Tris(trimethylsilyl) phosphite and bis(trimethylsilyl) phosphonate, is subjected to further
purification.

Purification: The residue is heated with sodium metal at 140°C for 13-22 hours, followed by
vacuum distillation (75°C at 20 mmHQg) to yield pure Tris(trimethylsilyl) phosphite.[9]

Method 2: From Alkali Metal Silicon Alkoxide and Phosphorus Halide[8]

Reaction Setup: An alkane or ether solvent (e.qg., tetrahydrofuran) is chosen.

Reactant Addition: An alkali metal silicon alkoxide (e.g., potassium trimethylsilanolate) and a
phosphorus halide (e.g., phosphorus trichloride) are added to the solvent in a 1:1 molar ratio
with vigorous stirring.[8]

Inorganic Salt Removal: The resulting inorganic salt (e.g., KCI) is removed by filtration.

Purification: The filtrate is subjected to reduced pressure distillation at 90°C/20 mmHg to
obtain the final product with a purity that can exceed 99.6%.[8]

Application as an Electrolyte Additive in Lithium-lon
Batteries

Tris(trimethylsilyl) phosphite is a multifunctional electrolyte additive that improves the

performance and lifespan of lithium-ion batteries, particularly those with high-nickel cathodes
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like NMC811 and silicon-graphite anodes.[2] It functions by scavenging harmful hydrofluoric
acid (HF) and forming a stable protective layer on both the cathode (Cathode Electrolyte
Interphase - CEl) and the anode (Solid Electrolyte Interphase - SEI).[3][10]

Experimental Protocol for Evaluating TMSPi in a Li-ion Battery

o Electrolyte Preparation: A baseline electrolyte, typically 1.0 M LiPFe in a mixture of ethylene
carbonate (EC), ethyl methyl carbonate (EMC), and dimethyl carbonate (DMC), is prepared.
The test electrolyte is prepared by adding a specific weight percentage (e.g., 2 wt%) of
Tris(trimethylsilyl) phosphite to the baseline electrolyte.[2]

o Cell Assembly: Coin cells (e.g., NMC811/Li or NMC811/Si-Gr) are assembled in an argon-
filled glovebox.

» Electrochemical Cycling: The cells are subjected to galvanostatic charge-discharge cycling at
a specific C-rate (e.g., 0.1C) between defined voltage limits (e.g., 3.0 and 4.5 V).[2]

o Performance Analysis: The cycling performance, Coulombic efficiency, and capacity
retention are monitored over numerous cycles to evaluate the effect of the TMSPi additive.

 Interphase Characterization: Post-cycling analysis of the electrodes using techniques like X-
ray Photoelectron Spectroscopy (XPS) and Scanning Electron Microscopy (SEM) can be
performed to characterize the composition and morphology of the SEI and CEI layers
formed.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of
Tris(trimethylsilyl) phosphite and its mechanism of action as a battery electrolyte additive.
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Synthesis Workflow

Click to download full resolution via product page

Caption: Synthesis workflow for high-purity Tris(trimethylsilyl) phosphite.
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Mechanism of TMSPi in a Lithium-Ion Battery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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